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Cat. No.: B097626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Ethyl Methylphosphonothioate (EMPTA), a dual-use organophosphate compound, holds

significance in various chemical sectors. It is recognized primarily as a precursor in the

synthesis of certain pesticides and, notably, V-series nerve agents, including VX.[1] Its dual-use

nature necessitates a thorough understanding of its physical and chemical characteristics for

safe handling, regulatory compliance, and research applications. This technical guide provides

a comprehensive overview of the known physical and chemical properties of EMPTA, compiled

from available safety data sheets and chemical databases.

Physical and Chemical Properties
The physical and chemical properties of EMPTA are summarized in the tables below. These

values are critical for modeling its behavior in various systems, designing synthetic routes, and

establishing safety protocols.

Table 1: General and Physical Properties of EMPTA
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Property Value Source(s)

Molecular Formula C₃H₉O₂PS [1]

Molecular Weight 140.14 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 73 °C at 1 mmHg

Density 1.18 g/mL at 25 °C

Refractive Index 1.487 at 20 °C

Vapor Pressure 0.31 mmHg

Solubility
Slightly soluble in Chloroform

and Methanol

Table 2: Safety and Reactivity Data for EMPTA
Property Value Source(s)

Flash Point 107 °C (224.6 °F) - closed cup

Stability
Hygroscopic and moisture-

sensitive.

Hazards

Toxic if swallowed, in contact

with skin, or if inhaled. Causes

severe skin burns and eye

damage.

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically for the determination of the physical

and chemical properties of EMPTA are not readily available in the public domain. However,

standard methodologies for determining these properties for liquid chemicals are well-

established and would be applicable.

Boiling Point: The boiling point of EMPTA at reduced pressure is a key identifier. Standard

laboratory practice for determining the boiling point of a liquid involves distillation or the use
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of a Thiele tube apparatus. The temperature at which the vapor pressure of the liquid equals

the applied pressure is recorded as the boiling point.

Density: The density of a liquid can be determined using a pycnometer or a digital density

meter. The mass of a known volume of the substance is measured, and the density is

calculated.

Refractive Index: An Abbe refractometer is the standard instrument for measuring the

refractive index of a liquid. This property is a measure of how light propagates through the

substance and is useful for identification and purity assessment.

Flash Point: The flash point is determined using a closed-cup tester, following standardized

methods such as ASTM D93. This is a critical safety parameter that indicates the lowest

temperature at which the liquid can vaporize to form an ignitable mixture in air.[2][3][4][5][6]

Synthesis and Reactivity
EMPTA can be synthesized through various routes common in organophosphorus chemistry. A

primary method involves the reaction of methylphosphonothioic dichloride with an alcohol in the

presence of a base.[7] This reaction proceeds via nucleophilic attack of the alcohol on the

phosphorus atom. An alternative synthesis involves the reaction of methylphosphonic

dichloride with an alcohol and sodium hydrogen sulphide.[7]

The reactivity of EMPTA is characterized by its bifunctional nature, with reactive sites at both

the phosphorus and sulfur atoms. It is a key intermediate in the synthesis of the nerve agent

VX, where the deprotonated form of EMPTA acts as a nucleophile.[7]

Characterization Workflow
Due to the absence of described signaling pathways for EMPTA, a logical workflow for the

characterization of a chemical compound like EMPTA is presented below. This diagram

illustrates the general steps from synthesis to comprehensive analysis.
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Caption: General workflow for the synthesis and characterization of a chemical compound like

EMPTA.
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Conclusion
This technical guide provides a consolidated source of information on the physical and

chemical properties of EMPTA. While quantitative data is available from various sources,

detailed experimental protocols specific to this compound are not widely published. The

provided information, including the general characterization workflow, serves as a valuable

resource for professionals in research, development, and safety assessment who work with or

encounter this significant organophosphorus compound. It is imperative to handle EMPTA with

extreme caution in a well-ventilated chemical fume hood, using appropriate personal protective

equipment, due to its high toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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